![molecular formula C12H19NO3 B1148366 tert-butyl 4-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate CAS No. 130658-14-9](/img/structure/B1148366.png)
tert-butyl 4-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
Description
Tert-butyl 4-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Degradation
Research on related compounds such as methyl tert-butyl ether (MTBE) and its derivatives, including tert-butyl alcohols and tert-butyl esters, reveals insights into environmental occurrence, fate, human exposure, and toxicity. These substances have been detected in various environmental matrices, including indoor dust, outdoor air particulates, sea sediment, and river water. Studies suggest the need for developing novel compounds with lower toxicity and environmental impact, highlighting the importance of investigating the degradation pathways and environmental behavior of tert-butyl derivatives for mitigating pollution (Liu & Mabury, 2020; Schmidt et al., 2004).
Biodegradation and Remediation
The biodegradation of tert-butyl compounds like MTBE has been documented under aerobic conditions, with a focus on microbial pathways that could potentially apply to tert-butyl 4-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate. These pathways involve key intermediates such as tert-butyl alcohol (TBA) and highlight the role of specific enzymes in the degradation process. Additionally, in situ bioremediation techniques, including the addition of air or oxygen, have shown promise in enhancing the removal of MTBE from contaminated environments, suggesting potential strategies for dealing with related tert-butyl compounds (Fiorenza & Rifai, 2003).
Synthetic Applications
Tert-butyl compounds are crucial intermediates in organic synthesis, including the formation of N-heterocycles and other bioactive molecules. Research into recyclable copper catalyst systems for C-N bond-forming reactions, which involve tert-butyl derivatives, underscores the significance of these compounds in developing efficient and environmentally friendly synthetic methodologies. Such studies demonstrate the utility of tert-butyl derivatives in the synthesis of complex organic molecules, potentially including this compound, for pharmaceutical applications and materials science (Kantam et al., 2013).
Properties
IUPAC Name |
tert-butyl 4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8-4-5-10(14)9(8)7-13/h8-9H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZQZNAQWIOWKSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CCC(=O)C2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
130658-14-9, 879686-42-7 |
Source
|
| Record name | 4-Oxo-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | tert-butyl 4-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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